Cas no 259544-87-1 (1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-, oxime)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-, oxime
• CAS No: 259544-87-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 247185
• PubChem ID: 135445525
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-, oxime
• 3,5-DIMETHYL-1H-PYRROLE-2-CARBOXALDEHYDE OXIME
• N-[(3,5-dimethylpyrrol-2-ylidene)methyl]hydroxylamine
• 1H-Pyrrole-2-carboxaldehyde, 3,5-dimethyl-, oxime
• DTXSID10425583
• 3,5-dimethyl-1H-pyrrole-2-carbaldehyde oxime
• 259544-87-1

• Inchi： 1S/C7H10N2O/c1-5-3-6(2)9-7(5)4-8-10/h3-4,9-10H,1-2H3/b8-4+
• InChI Key： VWOHSPQDRJTPSN-XBXARRHUSA-N
• SMILES： O/N=C/C1=C(C)C=C(C)N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4Ų